Cas no 1806033-66-8 (Ethyl 2-amino-5-(difluoromethyl)-3-(trifluoromethyl)pyridine-4-acetate)

• Product Name: Ethyl 2-amino-5-(difluoromethyl)-3-(trifluoromethyl)pyridine-4-acetate
• CAS No: 1806033-66-8
• MF: C₁₁H₁₁F₅N₂O₂
• MW: 298.209260225296
• CID: 4858512
• Update Time: 2025-05-19

Ethyl 2-amino-5-(difluoromethyl)-3-(trifluoromethyl)pyridine-4-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-amino-5-(difluoromethyl)-3-(trifluoromethyl)pyridine-4-acetate

• Inchi： 1S/C11H11F5N2O2/c1-2-20-7(19)3-5-6(9(12)13)4-18-10(17)8(5)11(14,15)16/h4,9H,2-3H2,1H3,(H2,17,18)
• InChI Key： YVIHEEZBTVTFCM-UHFFFAOYSA-N
• SMILES： FC(C1C(N)=NC=C(C(F)F)C=1CC(=O)OCC)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 337
• XLogP3: 2.2
• Topological Polar Surface Area: 65.2

Additional information on Ethyl 2-amino-5-(difluoromethyl)-3-(trifluoromethyl)pyridine-4-acetate

Ethyl 2-amino-5-(difluoromethyl)-3-(trifluoromethyl)pyridine-4-acetate (CAS No. 1806033-66-8): A Comprehensive Overview

Ethyl 2-amino-5-(difluoromethyl)-3-(trifluoromethyl)pyridine-4-acetate (CAS No. 1806033-66-8) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, characterized by its unique structural features, exhibits a high degree of complexity and potential utility in the development of novel therapeutic agents. The presence of multiple fluorine atoms and amino groups in its molecular structure imparts distinct chemical properties that make it a subject of intense study and interest.

The molecular structure of Ethyl 2-amino-5-(difluoromethyl)-3-(trifluoromethyl)pyridine-4-acetate consists of a pyridine core substituted with various functional groups. The pyridine ring itself is a heterocyclic aromatic compound, known for its role in numerous bioactive molecules. The specific substitutions at the 2-amino, 5-difluoromethyl, and 3-trifluoromethyl positions contribute to the compound's unique reactivity and biological profile. This arrangement not only enhances its binding affinity to biological targets but also influences its metabolic stability and pharmacokinetic properties.

In recent years, there has been a growing interest in the development of fluorinated compounds due to their enhanced biological activity and improved pharmacological properties. The incorporation of fluorine atoms into molecular structures can lead to increased metabolic stability, improved lipophilicity, and altered binding interactions with biological targets. Ethyl 2-amino-5-(difluoromethyl)-3-(trifluoromethyl)pyridine-4-acetate exemplifies this trend, as its fluorinated substituents are strategically positioned to optimize its interaction with potential therapeutic targets.

One of the most compelling aspects of Ethyl 2-amino-5-(difluoromethyl)-3-(trifluoromethyl)pyridine-4-acetate is its potential application in the development of novel pharmaceuticals. The compound's structural features suggest that it may exhibit activity against a range of diseases, particularly those involving enzymatic or receptor-mediated pathways. Current research is focused on exploring its interactions with various biological targets, including enzymes and receptors implicated in inflammation, cancer, and infectious diseases.

The synthesis of Ethyl 2-amino-5-(difluoromethyl)-3-(trifluoromethyl)pyridine-4-acetate presents significant challenges due to the complexity of its molecular structure. Advanced synthetic methodologies are required to achieve high yields and purity levels. Recent advancements in fluorination techniques have enabled more efficient and selective introduction of fluorine atoms into organic molecules, which has facilitated the synthesis of this compound. These advancements are crucial for ensuring that researchers can access sufficient quantities of the compound for further study.

The pharmacological evaluation of Ethyl 2-amino-5-(difluoromethyl)-3-(trifluoromethyl)pyridine-4-acetate is ongoing, with initial studies suggesting promising activity against several disease models. In vitro assays have demonstrated that the compound interacts with specific enzymes and receptors, modulating pathways relevant to inflammation and cancer. These findings have prompted further investigation into its potential as a lead compound for drug development.

In conclusion, Ethyl 2-amino-5-(difluoromethyl)-3-(trifluoromethyl)pyridine-4-acetate (CAS No. 1806033-66-8) is a structurally complex and biologically active compound with significant potential in pharmaceutical research. Its unique combination of fluorinated substituents and functional groups makes it an attractive candidate for the development of novel therapeutic agents. As research continues to uncover new applications for this compound, it is likely to play an important role in the advancement of drug discovery and development.